Samarium-149

• CAS No.: 14392-34-8
• Molecular Formula: Sm
• Molecular Weight: 148.91719 g/mol
• IUPAC Name: samarium-149
• InChI: InChI=1S/Sm/i1-1
• InChI Key: KZUNJOHGWZRPMI-BJUDXGSMSA-N
• SMILES: [Sm]
• Isomeric SMILES: [149Sm]

Description

Fundamental Role of Samarium-149 as a Nuclear Isotope

The most critical characteristic of this compound is its exceptionally large thermal neutron capture cross-section, which is approximately 41,000 to 42,000 barns. nih.govfishersci.comamericanelements.com This high cross-section indicates a very high probability of absorbing a thermal neutron, making ¹⁴⁹Sm a potent neutron absorber, or "nuclear poison." This property is fundamental to its role in nuclear reactors. nih.govnih.govnih.gov

In the context of nuclear fission, ¹⁴⁹Sm is not a direct product. nih.gov Instead, it is primarily formed through the radioactive decay of other fission products. The process begins with the fission of Uranium-235 (²³⁵U), which yields Neodymium-149 (¹⁴⁹Nd) with a total yield of about 1.09%. nih.gov ¹⁴⁹Nd is unstable and undergoes beta decay with a half-life of 1.73 hours to become Promethium-149 (¹⁴⁹Pm). nih.govwikidata.org ¹⁴⁹Pm is also radioactive and decays with a half-life of 53.1 hours, finally forming the stable ¹⁴⁹Sm isotope. nih.govwikidata.org

This formation pathway means that the concentration of ¹⁴⁹Sm in a reactor core builds up during operation. fishersci.com Because it is a stable isotope and is only removed through neutron capture (a process known as burnup), it remains in the reactor core even after shutdown, unlike the gaseous fission product poison Xenon-135. nih.govnih.gov This persistent presence of ¹⁴⁹Sm must be factored into the calculations of the reactor's reactivity, particularly during startup and power level changes. nih.gov Due to its neutron absorption capabilities, samarium, particularly ¹⁴⁹Sm, is used as a burnable poison and in the control rods of nuclear reactors to help regulate the fission chain reaction. nih.govnih.gov

Scope and Significance of Academic Research on this compound

Academic research on this compound is extensive and focuses on several key areas critical to nuclear science and technology. A primary focus of research is the precise measurement and evaluation of its neutron cross-sections. nih.govwikipedia.org These data are vital for accurate reactor physics calculations (neutronics), ensuring the safe and efficient operation of nuclear power plants. fishersci.nonih.gov Researchers utilize advanced nuclear data programs like EMPIRE-II and SAMMY to analyze resonance parameters and refine cross-section evaluations. fishersci.nonih.govwikipedia.org Interestingly, many of the controversial experimental results regarding samarium isotopes are associated with ¹⁴⁹Sm. fishersci.no

The behavior of ¹⁴⁹Sm as a reactor poison is another significant area of study, with researchers developing and using models to analyze its effect on reactor kinetics. sigmaaldrich.com These studies help predict how a reactor will respond to changes in power or after a shutdown and subsequent restart. nih.gov

Beyond reactor physics, ¹⁴⁹Sm is significant in nuclear astrophysics. The study of its formation and interaction with neutrons helps scientists understand the stellar s-process (slow neutron capture process), a key mechanism for the creation of heavy elements in stars. fishersci.no

More recent research has explored novel applications for ¹⁴⁹Sm. In medicine, it is being investigated for use in targeted alpha therapy (TAT) for treating metastatic cancers. labsolu.ca In the aerospace industry, composites infused with ¹⁴⁹Sm are being studied for their potential to shield sensitive satellite electronics from cosmic neutron radiation. labsolu.ca

Nuclear Properties of this compound

Property	Value
Atomic Number	62 nih.gov
Protons	62 nih.gov
Neutrons	87 nih.gov
Stability	Stable nih.govnih.gov
Natural Abundance	13.82% nih.govnih.gov
Atomic Mass	148.91718 Da nih.gov
Thermal Neutron Capture Cross-Section	~41,000 - 42,000 barns nih.govfishersci.comamericanelements.com
Indirect Fission Yield (from ²³⁵U)	~1.08% - 1.4% nih.govamericanelements.com

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Nuclear Characteristics and Spectroscopic Properties of Samarium 149

Intrinsic Nuclear Parameters

Atomic and Mass Number Configuration

Samarium-149 (¹⁴⁹Sm) is an isotope of the element samarium. ontosight.ai It is defined by an atomic number (Z) of 62, which signifies the presence of 62 protons in its nucleus. buyisotope.com The mass number (A) of this isotope is 149, representing the total count of protons and neutrons in the nucleus. ontosight.aibuyisotope.com The atomic mass of this compound has been determined to be approximately 148.9171847 atomic mass units. buyisotope.combuyisotope.com

Neutron Number and Isotopic Identity

With an atomic number (Z) of 62 and a mass number (A) of 149, this compound contains 87 neutrons (N = A - Z) in its nucleus. buyisotope.combuyisotope.com It is one of the naturally occurring isotopes of samarium. ontosight.aibritannica.com The natural abundance of this compound is 13.82%. buyisotope.comnuclear-power.com

Nuclear Spin and Electromagnetic Moments

The nucleus of this compound possesses a nuclear spin of 7/2, with a negative parity (7/2-). kaeri.re.krmit.edu This intrinsic angular momentum is a key characteristic influencing its interaction with electromagnetic fields.

The magnetic dipole moment (μ) of the ground state of ¹⁴⁹Sm has been measured to be -0.6677(11) nuclear magnetons. kaeri.re.kriaea.org For an excited state at 23 keV with a half-life of 7.3 ns and a spin of 5/2-, the magnetic dipole moment is -0.6200(11) nuclear magnetons. iaea.org

The electric quadrupole moment (Q) for the ground state of ¹⁴⁹Sm is +0.075(8) barns. iaea.org An excited state at 23 keV exhibits a significantly larger electric quadrupole moment of +1.01(9) barns. iaea.org

Isotopic Stability and Decay Scheme Analysis

This compound is considered a stable isotope. nuclear-power.comwikipedia.org While theoretically it could undergo alpha decay to Neodymium-145, its half-life is extremely long, estimated to be greater than 2 x 10¹⁵ years, making it observationally stable. kaeri.re.krmit.edu

This compound is a key product in the decay chain of certain fission products in nuclear reactors. nuclear-power.comnuclear-power.com It is primarily formed from the beta decay of Promethium-149 (¹⁴⁹Pm), which itself is a decay product of Neodymium-149 (¹⁴⁹Nd). nuclear-power.comnuclear-power.com The decay sequence is as follows: ¹⁴⁹Nd undergoes beta decay with a half-life of 1.73 hours to ¹⁴⁹Pm, which then beta decays with a half-life of 53.1 hours to the stable ¹⁴⁹Sm. nuclear-power.com this compound can also be formed through the electron capture of Europium-149 (¹⁴⁹Eu). kaeri.re.krmit.edu

Due to its very large neutron capture cross-section of about 41,000 to 42,000 barns, this compound is a significant neutron poison in nuclear reactors. nuclear-power.comaps.org This high probability of absorbing a neutron means it can significantly impact the neutron economy and reactivity of a reactor core. nuclear-power.comwikipedia.org

Nuclear Level Densities and Gamma-Ray Strength Functions

The nuclear level density (NLD) and gamma-ray strength function (γSF) of this compound are crucial for understanding its nuclear structure and for applications in nuclear astrophysics and reactor physics. aps.orgtamu.edu These properties provide insight into the statistical behavior of excited nuclear states. tamu.edu

Experimental Determination via Particle-Gamma Coincidence

The nuclear level densities and gamma-ray strength functions of ¹⁴⁹Sm have been experimentally investigated using the Oslo method. aps.orgaps.orguio.no In these experiments, the ¹⁴⁹Sm nucleus was populated using the (p, d) reaction on an isotopically enriched ¹⁵⁰Sm target. aps.orgresearchgate.net The outgoing deuterons and coincident gamma rays were detected using a particle-gamma coincidence setup, such as the Hyperion array. aps.orgresearchgate.net

This technique allows for the extraction of the primary gamma-ray spectra as a function of excitation energy. researchgate.net From these spectra, the nuclear level density and the gamma-ray strength function can be determined simultaneously. tamu.edu For ¹⁴⁹Sm, the level density has been determined and shows a characteristic exponential increase with excitation energy. tamu.edu The gamma-ray strength function exhibits an upbend at low gamma-ray energies, a feature that has been systematically studied in samarium isotopes. aps.orgaps.org Shell-model calculations have been performed and show reasonable agreement with the experimental γSFs, confirming the correspondence between the upbend and the scissors mode. aps.orgresearchgate.net

Table of Intrinsic Nuclear Parameters for this compound

Property	Value
Atomic Number (Z)	62 buyisotope.com
Mass Number (A)	149 buyisotope.com
Neutron Number (N)	87 buyisotope.com
Atomic Mass (Da)	148.9171847 buyisotope.com
Nuclear Spin	7/2- kaeri.re.kr
Magnetic Dipole Moment (μ)	-0.6677(11) nm iaea.org
Electric Quadrupole Moment (Q)	+0.075(8) b iaea.org
Natural Abundance (%)	13.82 buyisotope.com

Theoretical Modeling and Phenomenological Approaches

The nuclear structure and properties of this compound have been the subject of various theoretical models and phenomenological approaches, aiming to describe its behavior and characteristics. These models are crucial for interpreting experimental data and predicting nuclear properties where experimental information is scarce.

Researchers have utilized the Oslo method to experimentally extract nuclear level densities (NLDs) and γ-ray strength functions (γSF) for ¹⁴⁹Sm. aps.orguio.no These experimental results have been compared with shell-model calculations, which have shown reasonable agreement, particularly confirming the correspondence between the observed low-energy enhancement in the γSF (the "upbend") and the scissors mode. aps.orguio.no The study of these properties in the quasi-continuum region is vital for understanding the behavior of highly dense, many-body quantum systems. uio.notamu.edu

To calculate nuclear state densities, the static-path plus random-phase approximation (SPA+RPA) has been benchmarked against exact results from the shell model Monte Carlo (SMMC) method for a series of samarium isotopes, including ¹⁴⁹Sm. arxiv.org The SPA+RPA method incorporates static fluctuations beyond the mean field and has demonstrated good agreement with the SMMC densities. arxiv.org This approach successfully addresses shortcomings of mean-field approximations, such as those associated with broken rotational symmetry in deformed nuclei. arxiv.org

Furthermore, the analysis of photoneutron data for samarium isotopes, including ¹⁴⁹Sm, has been conducted using the TALYS reaction code. researchgate.netaps.orgresearchgate.net These analyses have incorporated advanced theoretical models for the E1 γ-ray strength, such as:

The Skyrme Hartree-Fock-Bogoliubov (HFB) plus quasiparticle random phase approximation (QRPA) model. researchgate.netaps.orgresearchgate.net

The axially symmetric deformed Gogny HFB plus QRPA model. researchgate.netaps.orgresearchgate.net

The nuclear ground-state properties of samarium isotopes have also been analyzed using improved mass formulas, with results showing reasonable agreement with established theoretical models like the Relativistic-Continuum-Hartree-Bogoliubov (RCHB) and the Finite Range Droplet Model (FRDM). brin.go.id Phenomenological approaches are also employed in broader studies, such as those investigating the potential temporal variations of fundamental constants by examining isotopic ratios, like ¹⁴⁹Sm/¹⁴⁷Sm, from the natural nuclear reactor at Oklo. arxiv.org

Photoneutron Cross-Section Measurements and Nuclear Photo-Reactions

The interaction of photons with the ¹⁴⁹Sm nucleus, particularly through photoneutron reactions, has been experimentally investigated to probe its nuclear structure. A photoneutron reaction is one initiated by electromagnetic radiation (a photon) that results in the emission of a neutron. ascenttrust.com

Systematic measurements of the photoneutron cross-sections for the stable isotopes of samarium, including ¹⁴⁹Sm, have been performed near the neutron emission threshold. researchgate.netaps.orgaip.orgaip.org These experiments utilized quasi-monochromatic, high-resolution gamma-rays produced by the laser-Compton scattering technique at facilities like NewSUBARU. researchgate.netaip.orgaip.org The primary nuclear photo-reaction studied in this context is the (γ,n) reaction, where a ¹⁴⁹Sm nucleus absorbs a gamma-ray and subsequently emits a neutron, transmuting into ¹⁴⁸Sm.

¹⁴⁹Sm(γ,n)¹⁴⁸Sm Reaction Data

Property	Description	Finding	Citation
Measurement Technique	Method used to generate photons for the reaction.	Quasi-monochromatic laser-Compton scattering γ-rays.	researchgate.netaip.org
Neutron Detection	Method used to count the emitted neutrons.	The ring ratio method was used to determine the neutron detection efficiency.	aip.org
Cross-Section Results	Comparison with previous data.	The measured photoneutron cross-sections were found to be 20%-37% lower than previously existing data.	researchgate.netaps.orgresearchgate.net
Astrophysical Relevance	Importance of the data.	The results are important for nuclear astrophysics calculations and for probing γ-ray strength functions near the neutron threshold.	aip.orgaip.org

The experimental data from these measurements are crucial for refining theoretical models of the nucleus. For instance, the TALYS software has been used to perform theoretical predictions of photo-disintegration reaction cross-sections for samarium isotopes, which are then compared with experimental results. researchgate.net The analysis of the ¹⁴⁹Sm(γ,n)¹⁴⁸Sm reaction provides key parameters for understanding the γ-ray strength function, which has a significant impact on calculations of neutron capture rates in astrophysical processes. tamu.edu

Formation Pathways and Isotopic Production of Samarium 149

Chemical Exchange Techniques (e.g., Crown Ether, Liquid-Liquid Extraction)

Chemical exchange chromatography and liquid-liquid extraction are promising methods for isotope separation. These techniques exploit subtle differences in the properties of isotopes, such as nuclear size and shape, which can lead to slight variations in their chemical behavior. tandfonline.com

Crown Ethers: Crown ethers are macrocyclic polyethers that can selectively form complexes with specific metal ions. In the context of samarium isotope separation, dicyclohexano-18-crown-6 (B99776) (DC18C6) has been studied. tandfonline.comtandfonline.com In a liquid-liquid extraction system using DC18C6, it was observed that samarium isotopes could be fractionated. tandfonline.com The separation is influenced by the nuclear mass, volume, and spin of the isotopes. tandfonline.com Research has shown that the nuclear volume effect can be a significant contributor to the separation factor. tandfonline.com

Liquid-Liquid Extraction: Liquid-liquid extraction, often using specific organic reagents, is another method employed for the separation of rare earth elements, including samarium isotopes. For instance, di-(2-ethylhexyl)phosphoric acid (HDEHP) has been used to separate samarium and neodymium. rsc.org The separation of samarium from other lanthanides, like europium, has also been investigated using undiluted quaternary ammonium (B1175870) ionic liquids. rsc.orgresearchgate.net These methods rely on the differential distribution of the isotopes between two immiscible liquid phases. nih.gov

Advanced Isotope Separation and Enrichment Methodologies

Secondary Recovery from Nuclear Fuel Cycle Byproducts

Samarium-149 is a stable fission product that forms within nuclear reactors, primarily from the beta decay of Promethium-149 (Pm-149). nuclear-power.comcandu.org As a result, spent nuclear fuel represents a significant secondary source of this valuable isotope. pmarketresearch.comhpschapters.org The recovery of Sm-149 from these byproducts is gaining traction as a method to supplement primary production and decentralize supply chains. pmarketresearch.com

Several reprocessing techniques are employed to extract valuable materials from spent fuel. The most established of these is the PUREX (Plutonium and Uranium Recovery by Extraction) process. pmarketresearch.com This solvent extraction method can be modified to enhance the recovery of specific isotopes. France's Orano group, a major player in the nuclear fuel cycle, utilizes the PUREX process at its La Hague facility to reprocess up to 1,700 tons of nuclear waste annually, recovering various rare earth isotopes, including Sm-149. pmarketresearch.com Orano has reported recovery rates for Sm-149 as high as 63% through these modified processes. pmarketresearch.com

Other advanced separation methods are also being implemented. The UK's Sellafield facility employs improved chromatographic separation techniques to reprocess 800 kg of spent fuel each month, from which it recovers approximately 2.1 kg of Sm-149. pmarketresearch.com In Japan, 94 kg of Sm-149 were successfully extracted from decommissioned nuclear fuel in 2023, meeting a substantial portion of its domestic demand. pmarketresearch.com Furthermore, South Korea's KAERI has achieved a remarkable 99.2% purity in recycled Sm-149, demonstrating the high quality achievable through secondary recovery. pmarketresearch.com

While these secondary recovery methods currently account for a smaller portion of the global supply (around 7%), the sector is experiencing significant growth, estimated at a 28% annual rate. pmarketresearch.com This trend is supported by policy initiatives like the EU's proposed Critical Raw Materials Act, which aims to increase domestic recycling of materials like Sm-149 to reduce reliance on foreign exports. pmarketresearch.com

Global Sm-149 Secondary Recovery Statistics

Entity/Country	Recovery Method	Reported Recovery Rate / Quantity	Purity	Reference
Orano (France)	Modified PUREX Process	63% Recovery Rate	N/A	pmarketresearch.com
Sellafield (UK)	Improved Chromatographic Separation	2.1 kg / month	N/A	pmarketresearch.com
Japan	Recovery from Decommissioned Fuel	94 kg in 2023	N/A	pmarketresearch.com
KAERI (South Korea)	Recycling Processes	N/A	99.2%	pmarketresearch.com
Belgian Pilot Plant (Solvay)	Extraction from Nuclear Waste	Target: 200 kg / year	N/A	pmarketresearch.com

Neutron Interaction Physics of Samarium 149

Thermal Neutron Absorption Cross-Section Studies

The most prominent characteristic of ¹⁴⁹Sm is its exceptionally high thermal neutron capture cross-section, which is approximately 40,140 to 42,000 barns. nuclear-power.comwikipedia.org This high probability of absorbing thermal neutrons makes ¹⁴⁹Sm a potent neutron poison, second only to Xenon-135 in its impact on reactor core reactivity. wikipedia.org Unlike Xe-135, ¹⁴⁹Sm is stable and does not decay away; it is removed primarily through neutron capture, reaching an equilibrium concentration after several hundred hours of reactor operation. wikipedia.org This behavior necessitates accurate cross-section data for long-term reactivity management and burnup credit criticality safety analyses. cern.chornl.gov

High-Precision Experimental Measurement Techniques

To accurately quantify the neutron cross-sections of ¹⁴⁹Sm, particularly its strong resonances, researchers have developed and employed several high-precision experimental techniques.

Time-of-Flight (TOF) Method: This is a primary technique for energy-dependent cross-section measurements. It has been extensively used at facilities such as the Rensselaer Polytechnic Institute's Linear Accelerator (RPI LINAC). tandfonline.com The method involves measuring the time it takes for neutrons from a pulsed source to travel to a detector, which allows for precise determination of the neutron's energy. Transmission measurements often use 6Li glass scintillation detectors, while capture events are measured with multiplicity-type detectors. tandfonline.com

Dilute Sample Measurement: The very large resonance in ¹⁴⁹Sm at approximately 0.1 eV presents a challenge, as standard samples become "black" (saturating the resonance and making accurate measurement difficult). tandfonline.comunt.edu A significant innovation to overcome this is the use of dilute liquid samples, such as samarium nitrate (B79036) (Sm(NO₃)₃) dissolved in deuterated water (D₂O). tandfonline.comunt.edu These dilute samples allow for precise measurement of the resonance peak without saturation effects.

Crystal Spectrometry: For measurements in the low-energy range, crystal spectrometers have been utilized. These instruments use Bragg diffraction from a single crystal to select monoenergetic neutrons, enabling detailed study of specific resonances. tenmak.gov.tr

Prompt Gamma Neutron Activation Analysis (PGNAA): This technique is used for detecting samarium by analyzing the prompt gamma rays emitted during neutron capture. rsc.org While often used for elemental analysis, the principles are directly related to the neutron capture process and rely on the same fundamental cross-section data.

Resonance Parameter Analysis and Nuclear Data Evaluation

The experimental data from transmission and capture measurements are analyzed to determine the parameters of the neutron resonances. This analysis is crucial for creating the evaluated nuclear data files used in reactor simulations.

The multilevel R-matrix Bayesian code, SAMMY, is a sophisticated and widely used tool for this purpose. researchgate.nettandfonline.com It allows for a combined analysis of multiple datasets (e.g., transmission and capture from different sample thicknesses) to produce a consistent set of resonance parameters. researchgate.net This analysis yields parameters such as the resonance energy (E₀), the total radiative width (Γ), and the neutron width (Γn).

Below is a table of resonance parameters for the first two prominent resonances in ¹⁴⁹Sm, derived from experimental analysis. tenmak.gov.tr

Resonance	Energy (E₀)	Peak Cross-Section (σ₀)	Total Width (Γ)	Neutron Width (Γn)
1st	0.0973 ± 0.0012 eV	18348 ± 376 b	0.0635 ± 0.0013 eV	(0.0773 ± 0.0025) x 10⁻³ eV
2nd	0.872 ± 0.012 eV	2948 ± 68 b	0.0635 ± 0.0015 eV	(0.1114 ± 0.0041) x 10⁻³ eV

These resonance parameters form the basis of the evaluated nuclear data found in major international libraries such as ENDF/B (USA), JEFF (Europe), JENDL (Japan), and CENDL (China). psi.ch However, discrepancies have been identified between different libraries and between evaluations and experimental results, highlighting the need for continued high-precision measurements and re-evaluation to improve the accuracy of reactor physics calculations. researchgate.netcern.chornl.gov

Epithermal and keV-Neutron Capture Cross-Section Characterization

The neutron capture cross-section of ¹⁴⁹Sm in the epithermal and kiloelectron-volt (keV) energy ranges is important for the neutronics of fast reactors and for studies of s-process nucleosynthesis. tandfonline.comtandfonline.com

Measurements have been performed using the neutron time-of-flight method at facilities like the Tokyo Institute of Technology's Pelletron accelerator. tandfonline.comtandfonline.com In these experiments, pulsed keV neutrons are typically produced via the 7Li(p,n)7Be reaction. tandfonline.comtandfonline.com The capture gamma rays are detected using large, high-efficiency detector systems, such as an anti-Compton Sodium Iodide (NaI(Tl)) spectrometer. tandfonline.comtandfonline.com A pulse-height weighting technique is then applied to the resulting gamma-ray spectra to determine the neutron capture yield. tandfonline.com

The table below presents results from such measurements, showing the ¹⁴⁹Sm(n,γ) cross-section at various neutron energies in the keV range. tandfonline.com

Neutron Energy Range	Average Neutron Energy	Capture Cross-Section (mb)
10 - 20 keV	15 keV	3280 ± 160
20 - 35 keV	28 keV	2310 ± 110
35 - 55 keV	45 keV	1780 ± 80
55 - 90 keV	70 keV	1340 ± 60
550 keV	550 keV	337 ± 16

These experimental results are compared with evaluated data libraries, such as JENDL-3.2, to validate and refine the evaluations. tandfonline.comtandfonline.com

Neutron Capture Gamma-Ray Spectroscopy

The study of the gamma-ray spectrum emitted following neutron capture by ¹⁴⁹Sm provides detailed information about the nuclear structure of the resulting nucleus, ¹⁵⁰Sm.

A comprehensive investigation of the gamma rays from thermal neutron capture in ¹⁴⁹Sm was conducted using the Argonne 7.7-m bent-crystal spectrometer. aps.org This high-resolution study identified 217 distinct gamma rays with energies from 40 keV to 2.4 MeV. aps.org By combining these precise energy measurements with conversion electron data, researchers were able to develop a detailed partial level scheme for ¹⁵⁰Sm, establishing the energies, spins, and parities for numerous excited states. aps.org

In the keV neutron energy range, capture gamma-ray spectra have also been measured. tandfonline.comtandfonline.com These experiments involve unfolding the observed pulse-height spectra from detectors to obtain the true gamma-ray energy spectrum. tandfonline.com Furthermore, the response of detector systems to the complex gamma-ray cascades that follow neutron capture in ¹⁴⁹Sm has been modeled using Monte Carlo codes like DICEBOX and MCNP. researchgate.net This work helps in understanding the de-excitation process of the compound nucleus and in correctly interpreting experimental data. researchgate.net The IAEA's Prompt Gamma-ray Activation Analysis (PGAA) database is recognized as a source of accurate data on gamma emissions from the ¹⁴⁹Sm neutron capture reaction. rsc.org

Samarium 149 in Nuclear Reactor Physics and Systems

Samarium-149 as a Fission Product Neutron Poison

In the realm of nuclear reactor physics, a neutron poison is a substance with a high propensity for absorbing neutrons. These absorptions are generally undesirable as they reduce the number of neutrons available to sustain the fission chain reaction. Fission products are a primary source of such poisons, and among them, this compound is of particular importance due to its large neutron absorption cross-section. nuclear-power.comcandu.org Sm-149 is primarily formed indirectly from the beta decay of the fission product Promethium-149 (Pm-149). nuclear-power.comnuclear-power.com The decay chain originates with Neodymium-149, which has a short half-life and quickly decays to Pm-149. nuclear-power.comnuclear-power.com

The significance of this compound as a neutron poison stems from its remarkably high thermal neutron absorption cross-section, which is approximately 42,000 barns. nuclear-power.com This high cross-section means that even at relatively low concentrations, Sm-149 can have a substantial negative impact on the reactor's reactivity. The equilibrium concentration of Sm-149 typically results in a negative reactivity worth of about -600 pcm (percent-milli-rho). nuclear-power.comnuclear-power.com This represents a significant reduction in the neutron multiplication factor that must be compensated for by the reactor's control systems to maintain criticality.

The total fission product yield for the decay chain leading to Sm-149 is about 1.07% to 1.4%. candu.orgnrc.gov While the direct fission yield of Sm-149 is almost negligible, the yield of its precursor, Pm-149, ensures a steady production rate. nuclear-power.com Because Sm-149 is a stable isotope, it is only removed from the core through neutron absorption (a process known as burnout) or during refueling operations. nuclear-power.comnuclear-power.com

Table 1: Nuclear Properties of this compound

Property	Value
Thermal Neutron Absorption Cross-Section	~42,000 barns nuclear-power.com
Fission Yield (as part of decay chain)	~1.07% - 1.4% candu.orgnrc.gov

Xenon-135 (Xe-135) is another critical fission product poison and is considered the most significant in thermal reactors. A comparative analysis of Sm-149 and Xe-135 reveals key differences in their behavior and impact on reactor operations.

Xe-135 has a much larger thermal neutron absorption cross-section than Sm-149, at approximately 2.6 to 3.5 million barns, and a higher total fission yield of about 6.6%. candu.orgwikipedia.org Consequently, the equilibrium reactivity worth of Xe-135 is significantly greater than that of Sm-149, often reaching around -2800 pcm. nuceng.ca

A crucial distinction lies in their stability. Xe-135 is radioactive with a half-life of 9.2 hours, meaning it is removed by both neutron absorption and radioactive decay. In contrast, the stability of Sm-149 means its removal is solely dependent on neutron flux. nuclear-power.com This leads to different transient behaviors. After a reactor shutdown, the Xe-135 concentration initially increases (peaks) due to the decay of its precursor, Iodine-135, before decaying away. wikipedia.org Sm-149 concentration, however, increases after shutdown and stabilizes at a higher level as its precursor, Pm-149 (with a 53.1-hour half-life), decays without any concurrent burnout of the Sm-149. nuclear-power.com

Table 2: Comparison of this compound and Xenon-135

Characteristic	This compound	Xenon-135
Thermal Neutron Absorption Cross-Section	~42,000 barns nuclear-power.com	~2.6 x 10^6 barns osti.gov
Total Fission Yield	~1.4% candu.org	~6.6% candu.org
Removal Mechanism	Neutron Absorption (Burnout) nuclear-power.com	Neutron Absorption & Radioactive Decay wikipedia.org
Behavior after Shutdown	Concentration increases to a new, stable higher level	Concentration peaks after ~10 hours, then decays wikipedia.org
Time to Reach Equilibrium	~500 hours wikipedia.org	~40-50 hours wikipedia.org

| Equilibrium Reactivity Worth | ~ -600 pcm nuclear-power.com | ~ -2800 pcm nuceng.ca |

Quantitative Impact on Reactor Neutron Economy

Time-Dependent Concentration Dynamics in Reactor Cores

The concentration of this compound in a reactor core is not constant but changes with time, power level, and shutdown events. Understanding these dynamics is crucial for reactor control.

The concentration of Promethium-149 and this compound can be described by a set of differential equations. Assuming the direct fission yield of Sm-149 is negligible and Pm-149 is produced directly from fission (due to the short half-life of its precursor), the rate of change of their concentrations can be expressed as follows. ufu.br

The rate of change of Promethium-149 concentration (NPm) is given by: dNPm/dt = γPmΣfΦ - λPmNPm where:

γPm is the fission yield of Pm-149

Σf is the macroscopic fission cross-section

Φ is the neutron flux

λPm is the decay constant of Pm-149

The rate of change of this compound concentration (NSm) is given by: dNSm/dt = λPmNPm - σa,SmNSmΦ where:

σa,Sm is the microscopic absorption cross-section of Sm-149

At equilibrium, the rates of change are zero (dN/dt = 0). Solving for the equilibrium concentrations yields: NPm,eq = (γPmΣfΦ) / λPm NSm,eq = (λPmNPm,eq) / (σa,SmΦ) = (γPmΣf) / σa,Sm

A key finding from this derivation is that the equilibrium concentration of Sm-149 is independent of the neutron flux and, therefore, the reactor power level. nuclear-power.com However, the time required to reach this equilibrium is dependent on the neutron flux. nuclear-power.com

During reactor operation, if the power level is increased, the burnout of Sm-149 initially increases, causing a temporary dip in its concentration. However, it eventually returns to the same equilibrium value. nrc.gov

Following a reactor shutdown, the neutron flux (Φ) drops to nearly zero. This eliminates the removal mechanism for Sm-149 (burnout). The accumulated inventory of Pm-149 continues to decay into Sm-149, causing the concentration of Sm-149 to rise. Unlike Xe-135, which peaks and then decays, the Sm-149 concentration increases and settles at a new, higher equilibrium level, where it remains until the reactor is restarted. This buildup of Sm-149 after shutdown is dependent on the reactor's power level before the shutdown, as this determines the initial inventory of Pm-149. The maximum Sm-149 concentration is reached after several days. osti.gov

Upon reactor restart, the neutron flux is re-established, and the accumulated Sm-149 begins to burn out, causing its concentration to decrease back towards the operational equilibrium value.

Equilibrium Concentration Derivations and Verification

Implications for Nuclear Reactor Design and Operation

The buildup of Sm-149 after a shutdown must also be considered. While the xenon transient is more immediate and can sometimes prevent a reactor from restarting (a condition known as "xenon preclusion"), the samarium buildup is slower and longer-lasting. nuceng.ca Operators must be aware of this additional negative reactivity when planning a reactor startup after an extended shutdown. However, because the samarium peak occurs long after the xenon has decayed, there is typically sufficient reactivity available from the control system to overcome the samarium poisoning. nuceng.ca

In some reactor designs, materials like naturally occurring samarium, which contains about 14% Sm-149, can be used in control rods to help manage the neutron flux. nuclear-power.comwikipedia.org The use of burnable poisons, which are materials with high neutron absorption cross-sections that are intentionally mixed with the fuel, is another design feature that can help manage long-term reactivity changes, including those caused by fission product poisons like Sm-149.

Incorporation in Neutron Absorbing Materials (e.g., Control Rods, Burnable Poisons)

The high neutron absorption capacity of Sm-149 makes it a candidate for use in neutron-absorbing materials within a nuclear reactor. wikipedia.orghpschapters.orgresearchgate.netsfa-oxford.com These materials are essential for controlling the neutron population and, consequently, the rate of the fission chain reaction.

Control Rods: Sm-149 is utilized in the control rods of nuclear reactors. reddit.comwikipedia.orghpschapters.orgresearchgate.netsfa-oxford.com Control rods are movable absorbers that are inserted into or withdrawn from the reactor core to manage reactivity, enabling startup, shutdown, and power level adjustments. candu.org An advantage of using samarium in control rods is the stability of its neutron absorption capability, as many of its subsequent isotopes formed through neutron capture are also effective neutron absorbers. reddit.comwikipedia.org For instance, Samarium-151, a product of neutron capture by Sm-149, also has a high neutron cross-section of 15,000 barns. reddit.comwikipedia.org

Burnable Poisons: Sm-149's properties are also relevant to its use as a burnable poison. wikipedia.org Burnable poisons are neutron absorbers that are intentionally loaded into a fresh reactor core to compensate for the initial excess reactivity of the new fuel. wikipedia.orggoogle.com As the fuel is consumed (burned up), the burnable poison is also depleted through neutron absorption, ideally at a rate that matches the fuel's reactivity loss. wikipedia.org This helps to maintain a more constant reactivity level over the fuel cycle. Gadolinium is often used as a burnable poison to compensate for the initial lack of Sm-149 in new fuel, as it depletes while the Sm-149 concentration builds to its equilibrium level. google.com

Reactivity Management and Operational Stability Considerations

The presence and behavior of Sm-149 are critical considerations for reactivity management and ensuring the operational stability of a nuclear reactor.

Reactor Shutdown and Startup: Following a reactor shutdown, the neutron flux drops to near zero. This halts the "burn-up" or removal of Sm-149 through neutron capture. nuclear-power.com However, the accumulated precursor, Pm-149 (with a half-life of 53.1 hours), continues to decay into Sm-149. nuclear-power.com This results in a gradual increase in the Sm-149 concentration, leading to a build-up of negative reactivity. candu.org Unlike xenon-135, another significant reactor poison, Sm-149 does not peak and then decay; its concentration increases to a new, higher equilibrium level and remains there because it is a stable isotope. nuclear-power.com This "samarium pit" can make it challenging to restart the reactor, as sufficient positive reactivity must be available from the control systems to overcome this increased poisoning. nrc.gov The only way to remove the excess Sm-149 is to restart the reactor and burn it off through neutron absorption. candu.org

Reactor Core Physics Modeling and Simulation

Accurate modeling and simulation of the reactor core's physics are essential for safe and efficient operation. The behavior of Sm-149 is a key parameter in these models.

Neutronic Codes: Computer codes used for reactor core simulation, such as diffusion and transport codes, must accurately model the concentration and effects of Sm-149. researchgate.net These codes track the production of Pm-149 from fission and its subsequent decay to Sm-149, as well as the depletion of Sm-149 through neutron absorption. researchgate.net The impact of Sm-149 on core reactivity and power distribution is significant, second only to xenon-135. researchgate.net

Simulation of Transients: The models must be able to predict the changes in Sm-149 concentration during power transients, such as power reductions, increases, and shutdowns. upc.edu This is crucial for planning reactor maneuvers and ensuring that sufficient reactivity control is available at all times. eolss.net Advanced simulators use one- or three-dimensional core models with multiple energy groups to calculate the spatial and temporal distribution of isotopes like Sm-149. vtt.fi The accuracy of these simulations depends on precise nuclear data, including the fission yields of its precursors and the neutron absorption cross-section of Sm-149 itself. researchgate.net

This compound in Nuclear Fuel Cycle Management

The characteristics of Sm-149 also play a role in the back end of the nuclear fuel cycle, particularly in the management and characterization of spent nuclear fuel.

Role in Spent Nuclear Fuel Characterization

Spent nuclear fuel (SNF) removed from a reactor contains a complex mixture of uranium, plutonium, minor actinides, and fission products, including Sm-149. hpschapters.org Characterizing the isotopic composition of SNF is crucial for its safe storage, transportation, and potential reprocessing.

Fission Product Inventory: Sm-149 is one of the key fission products considered in the analysis of spent fuel. hpschapters.org Its concentration, along with that of other isotopes, provides information about the fuel's irradiation history (burnup). Because it is a stable product of a decay chain, its final concentration is directly related to the total fissions that have occurred.

Reactivity of Spent Fuel: The presence of strong neutron absorbers like Sm-149 significantly reduces the residual reactivity of spent fuel. llnl.gov Accurately quantifying the amount of Sm-149 and other neutron-absorbing fission products is essential for criticality safety analyses of spent fuel storage pools and transportation casks.

Burnup Credit Methodologies for Fuel Cycle Optimization

"Burnup credit" is a methodology used in criticality safety analyses that accounts for the reduced reactivity of spent nuclear fuel due to its irradiation in a reactor. researchgate.netllnl.govepri.com This allows for more efficient and economical design of storage and transportation systems.

Inclusion in Burnup Credit: Sm-149 is one of the principal fission products included in burnup credit methodologies. tandfonline.com Along with other isotopes like 103Rh, 133Cs, 143Nd, 152Sm, and 155Gd, Sm-149 contributes significantly to the negative reactivity of spent fuel. tandfonline.com Taking credit for these isotopes allows for a more realistic (and less overly conservative) assessment of criticality risk.

Validation and Optimization: The implementation of burnup credit requires rigorous validation of the computer codes used to calculate the isotopic composition of the spent fuel. tandfonline.com This involves comparing the code predictions with experimental data from Post-Irradiation Examinations (PIE) of spent fuel samples. The accurate modeling of Sm-149 is a critical component of this validation process, ensuring the safety and optimization of the entire fuel cycle, from reactor operation to final disposition. epri.com

Advanced Analytical and Measurement Techniques for Samarium 149

High-Resolution Mass Spectrometry for Isotopic Composition

High-resolution mass spectrometry stands as a cornerstone for determining the isotopic composition of samarium, with Samarium-149 being a key isotope of interest. Two primary techniques, Thermal Ionization Mass Spectrometry (TIMS) and Multicollector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), are at the forefront of this analytical endeavor.

Thermal Ionization Mass Spectrometry (TIMS) Protocols

Thermal Ionization Mass Spectrometry (TIMS) is a highly precise method for the isotopic analysis of samarium, including this compound. aip.org The technique involves the ionization of a sample from a heated filament, followed by mass separation and detection.

Recent advancements in TIMS protocols have focused on enhancing precision and sample efficiency, particularly for small sample sizes. A notable development is a new loading method that employs a platinum (Pt) activator, allowing for the precise measurement of samaliquots (1–20 ng) of samarium on a single rhenium (Re) filament using a modified static-total evaporation technique. aip.orgnih.gov This method is a significant step forward as it reduces the required sample size, making it applicable to the study of geological, meteorite, and lunar samples where samarium concentrations are low. aip.orgnih.gov

For nuclear applications, TIMS measurements are often performed using total evaporation methods to ascertain the isotope composition without the need for mass bias corrections. osti.gov In contrast, geological applications typically correct for instrumental mass fractionation using the ¹⁴⁷Sm/¹⁵²Sm ratio. osti.gov The choice of filament material and activators, such as platinum and tantalum, has been explored to optimize ionization yields and achieve stable ion beams. osti.govnih.gov

A critical aspect of TIMS analysis is the chemical separation of samarium from other elements, especially neodymium (Nd), to prevent isobaric interferences. wikipedia.org Advanced chemical separation schemes, sometimes involving multiple steps with anion exchange and liquid-liquid extraction resins, are employed to achieve a sharp separation of Sm and Nd from the same sample aliquot. osti.govwikipedia.org

Table 1: Comparison of TIMS Measurement Techniques for Samarium Isotope Ratios

Measurement Method	Key Feature	Application Focus	Reference
Total Evaporation	No mass bias correction required.	Nuclear Applications	osti.gov
Static-Total Evaporation with Pt Activator	Enables precise measurement of small (1-20 ng) samples.	Geological, Meteorite, and Lunar Samples	aip.orgnih.gov
Dynamic Methods	Aim to minimize effects of relative gains and cup efficiencies for ultra-high precision.	Cosmochemistry	nih.gov
Multistatic Method	Improved precision for scarce isotopes like ¹⁴⁴Sm.	Cosmochemical Studies	osti.gov

Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) Applications

Multicollector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) offers a powerful alternative to TIMS for high-precision isotope ratio analysis. almerja.com This technique utilizes an inductively coupled plasma source for efficient ionization, which is particularly advantageous for elements with high ionization potentials. aip.orghpschapters.org

MC-ICP-MS has been extensively applied in geological and cosmochemical studies involving samarium isotopes. americanelements.com A significant challenge in the MC-ICP-MS analysis of samarium is the isobaric interference of ¹⁴⁴Sm on ¹⁴⁴Nd, which necessitates a peak-stripping correction to obtain accurate Nd isotope ratios. ereztech.com The development of new two-column chemical separation procedures has been crucial in completely removing interfering impurities like Nd, Eu, and Gd from samarium samples, allowing for high-precision measurements. tech-publish.com

Recent methodological developments in MC-ICP-MS have achieved a long-term intermediate precision better than 0.04‰ (2SD) for δ¹⁵²/¹⁴⁹Sm. tech-publish.com This level of precision, significantly better than previous MC-ICP-MS and double-spike TIMS methods, opens new avenues for using stable samarium isotopes to study a wide range of natural processes, from planetary formation to ocean circulation. tech-publish.com Furthermore, hyphenated techniques such as Capillary Electrophoresis-MC-ICP-MS (CE-MC-ICP-MS) are being developed for the isotopic analysis of actinides and lanthanide fission products, including samarium, in complex samples like spent nuclear fuel. wikipedia.org

Table 2: Key Applications and Challenges of MC-ICP-MS for this compound

Application/Challenge	Description	Reference
Geochronology and Isotopic Tracing	The Sm-Nd isotopic system is widely used as a geochronometer and to trace geological and planetary differentiation events.	americanelements.comereztech.com
Isobaric Interference	The interference of ¹⁴⁴Sm on ¹⁴⁴Nd is a major analytical hurdle that requires correction.	ereztech.com
High-Precision Measurements	New methods achieve precision better than 0.04‰ for δ¹⁵²/¹⁴⁹Sm, enabling new research avenues.	tech-publish.com
Nuclear Fuel Analysis	CE-MC-ICP-MS is being developed for the isotopic analysis of Sm in spent nuclear fuel.	wikipedia.org

Nuclear Spectroscopic Methods for Isotopic Identification and Quantification

Nuclear spectroscopic methods are essential for the direct identification and quantification of this compound through the detection of its characteristic radiation. Gamma-ray spectroscopy and, to a lesser extent, alpha spectroscopy, are the primary techniques employed.

Gamma-ray spectroscopy is a powerful tool for studying the nuclear structure of this compound and for its quantification. Studies have focused on measuring the gamma-ray strength functions and level densities of samarium isotopes, including ¹⁴⁹Sm. aip.orgnih.gov These experiments often involve populating the nuclei of interest through nuclear reactions, such as (p,d) reactions, and detecting the emitted gamma rays with high-purity germanium (HPGe) clover-type detectors. aip.org The analysis of the resulting gamma-ray spectra allows for the extraction of detailed information about the nuclear structure. aip.orgnih.gov For instance, the measurement of gamma spectra from the sup(148, 152, 154)Sm(n,γ)sup(149, 153, 155)Sm reactions has led to the proposal of new energy levels for ¹⁴⁹Sm. wikipedia.org

Alpha spectroscopy has been used to study the ¹⁴⁹Sm(n,α)¹⁴⁶Nd reaction with thermal neutrons. fishersci.no By observing the alpha spectrum of isotopically enriched ¹⁴⁹Sm targets, researchers have identified alpha groups corresponding to transitions to the ground and first-excited states of Neodymium-146. fishersci.no

Synchrotron-radiation-based Mössbauer spectroscopy has also been successfully applied to ¹⁴⁹Sm. This technique can provide valuable information on the Sm valence state in various compounds. almerja.com

Novel Techniques for Nuclear Resonance Lifetime Measurements (e.g., Nuclear Lighthouse Effect)

The measurement of nuclear resonance lifetimes provides critical insights into nuclear structure. For short-lived nuclear resonances, novel techniques are required to achieve the necessary accuracy.

One such innovative technique is the Nuclear Lighthouse Effect (NLE) , which has been successfully applied to measure the lifetime of a short-lived nuclear resonance in this compound. aip.orgaip.org In this method, a thin sheet of ¹⁴⁹Sm₂O₃ is mounted on the inner wall of a small cylinder, which is then spun at high speeds (e.g., 15 kHz) within an X-ray beam. aip.org The nonresonant X-rays pass directly through, while those that are resonantly absorbed by the ¹⁴⁹Sm nuclei are reemitted after a short delay. aip.org This delay, combined with the rapid rotation of the cylinder, causes the reemitted resonant X-rays to be deflected at a slight angle into a detector. aip.org This spatial separation allows for a very accurate determination of the resonance lifetime. Using this technique, a resonance energy of 22.496 keV with a natural lifetime of 10.3 ns was detected for ¹⁴⁹Sm. aip.org The NLE is capable of resolving sub-picosecond lifetimes, pushing the boundaries of what is measurable with conventional X-ray detection methods. aip.org

Other established methods for lifetime measurements in the picosecond range include the Recoil Distance Doppler-Shift (RDDS) method and the Doppler-Shift Attenuation Method (DSAM). researchgate.netuni-koeln.dediva-portal.org While not specifically detailed for ¹⁴⁹Sm in the provided context, these techniques are widely used for nuclear structure studies and could be applicable. aps.orgaps.orgarxiv.orgaps.org

Theoretical Frameworks and Computational Modeling of Samarium 149 Behavior

Differential Equation Models for Isotope Concentration Evolution

The temporal evolution of the concentrations of Sm-149 and its precursor, Pm-149, in a nuclear reactor is described by a set of coupled first-order ordinary differential equations, often referred to as Bateman equations. researchgate.net These equations model the rate of change of the number density of each isotope as a balance between its production and loss mechanisms. kns.org

For Promethium-149, the rate of change of its concentration, CPm(t), is given by: dCPm(t) / dt = γPm * Σf * Φ(t) - λPm * CPm(t) - σa,Pm * CPm(t) * Φ(t)

For Samarium-149, the rate of change of its concentration, CSm(t), is: dCSm(t) / dt = λPm * CPm(t) + γSm * Σf * Φ(t) - σa,Sm * CSm(t) * Φ(t)

Here is an interactive table detailing the components of these equations:

Symbol	Description	Typical Value/Unit
CPm(t), CSm(t)	Concentration of Pm-149 and Sm-149 at time t	atoms/cm³
γPm, γSm	Effective fission yield of Pm-149 and direct yield of Sm-149	Dimensionless (e.g., γPm ≈ 0.0113 for U-235)
Σf	Macroscopic fission cross-section of the fuel	cm⁻¹
Φ(t)	Neutron flux at time t	neutrons/cm²·s
λPm	Radioactive decay constant of Pm-149	s⁻¹ (related to half-life of ~53.08 hours)
σa,Pm, σa,Sm	Microscopic neutron absorption cross-section of Pm-149 and Sm-149	barns or cm² (σa,Sm ≈ 41,000 barns) wikipedia.org

These equations highlight the key processes:

Production: Pm-149 is produced directly from fission (γPm * Σf * Φ(t)). Sm-149 is produced primarily from the decay of Pm-149 (λPm * CPm(t)) and to a much lesser extent directly from fission (γSm * Σf * Φ(t)). nih.govtech-publish.com

Loss/Removal: Pm-149 is lost through its own radioactive decay (λPm * CPm(t)) and by absorbing a neutron. Sm-149, being stable, is removed only through neutron absorption, a process known as burnout (σa,Sm * CSm(t) * Φ(t)). kns.org

Solving this system of differential equations, often done numerically within reactor analysis codes, allows reactor physicists to predict the concentration of Sm-149 over time during various operational states, including startup, steady power, load-following maneuvers, and after shutdown. candu.org

Multi-Group Diffusion Theory and Neutron Transport Calculations

To accurately solve the isotope concentration equations, the neutron flux Φ(t) and the reaction cross-sections (Σf, σa) must be known. These quantities are determined by solving the neutron transport equation or its approximation, the neutron diffusion equation. Because neutron interaction probabilities are highly dependent on neutron energy, these equations are typically solved in a multi-group framework.

In the multi-group diffusion approximation, the neutron energy spectrum is divided into a discrete number of energy groups, from high-energy fast neutrons to low-energy thermal neutrons. The steady-state multi-group diffusion equation for a given energy group 'g' can be written as: ∇ ⋅ [Dg(r) ∇Φg(r)] - Σr,g(r)Φg(r) + Σg'

An interactive table of the terms is below:

Symbol	Description
Φg(r)	Neutron flux for group 'g' at position 'r'
Dg(r)	Diffusion coefficient for group 'g'
Σr,g(r)	Macroscopic removal cross-section for group 'g' (absorption + out-scattering)
Σs,g'→g(r)	Macroscopic scattering cross-section from group 'g'' to group 'g'
keff	Effective multiplication factor of the reactor
χg	Fraction of fission neutrons born in group 'g'
νg'	Average number of neutrons produced per fission in group 'g''
Σf,g'(r)	Macroscopic fission cross-section for group 'g''

Solving these equations for all energy groups provides the detailed neutron flux spectrum throughout the reactor. This is crucial because the absorption cross-section of Sm-149 is particularly large for thermal neutrons. Two-group theory (one fast group, one thermal group) is often sufficient for initial estimations of the reactivity effect of Sm-149, while more detailed analyses use a larger number of groups. nih.gov The resulting group fluxes are then used to calculate group-averaged cross-sections and reaction rates, which feed back into the isotope depletion equations. This coupled calculation scheme is fundamental to modern reactor analysis.

Monte Carlo Simulation Codes in Nuclear Reactor Analysis

While diffusion theory provides a good approximation for many reactor systems, the most accurate method for solving the neutron transport equation is the Monte Carlo method. Monte Carlo codes simulate the lives of individual neutrons on a statistical basis, from their birth in a fission event to their eventual absorption or leakage from the reactor.

Codes such as MCNP (Monte Carlo N-Particle) , Serpent , and OpenMC are widely used in nuclear reactor analysis. These codes use detailed, continuous-energy cross-section data from evaluated nuclear data libraries (like ENDF/B). For Sm-149 analysis, these codes can:

Provide highly accurate calculations of the neutron flux spectrum in complex geometries, which is essential for correctly determining the Sm-149 absorption rate.

Be coupled with depletion and decay codes, such as ORIGEN or built-in modules, to perform burnup calculations. A common coupling scheme is Monteburns , which links MCNP and ORIGEN. Another is the open-source code ONIX , which can couple with OpenMC.

In a typical burnup calculation step, the Monte Carlo code calculates the detailed neutron flux and reaction rates. This information is passed to the depletion code, which solves the Bateman equations to find the new isotopic compositions after a certain time step. The updated material compositions are then passed back to the Monte Carlo code for the next transport calculation. This iterative process allows for a detailed simulation of the evolution of Sm-149 and its impact on reactor performance over the fuel's lifetime.

Monte Carlo methods are considered the gold standard for reactor physics calculations and are often used to validate the results of faster-running diffusion theory codes.

Microscopic Nuclear Reaction Theory Applications

The fundamental inputs for all reactor physics calculations, whether diffusion theory or Monte Carlo, are the nuclear cross-sections. The large thermal neutron capture cross-section of Sm-149 is a result of a resonance in the compound nucleus (Sm-150*) at a very low neutron energy. The evaluation of this cross-section relies on both experimental measurements and microscopic nuclear reaction theory.

Theoretical models are used to calculate cross-sections where experimental data is sparse or unavailable, and to provide a physically consistent interpolation and extrapolation of existing data. The key theoretical frameworks applied include:

Optical Model: This model describes the interaction of a neutron with the target nucleus as a whole, treating the nucleus as a potential well. It is used to calculate the total, elastic scattering, and reaction cross-sections, particularly at higher energies. wikipedia.org

Statistical Model (Hauser-Feshbach theory): This model is applied when a compound nucleus is formed. It assumes that the decay of the compound nucleus is independent of its formation. This is the primary tool for calculating capture cross-sections, like the Sm-149(n,γ)Sm-150 reaction, in the energy regions between resonances and at higher energies.

Pre-equilibrium Models: At higher incident neutron energies (MeV range), reactions can occur before a compound nucleus reaches statistical equilibrium. Multistep direct and multistep compound models are used to describe these pre-equilibrium emissions. wikipedia.org

Resonance Theory (R-matrix theory): In the resolved resonance region (for Sm-149, this includes the crucial low-energy region), R-matrix theory is used to fit experimental data and provide resonance parameters that describe the shape and size of each resonance in the cross-section.

Nuclear data evaluation codes like EMPIRE and TALYS implement these theoretical models. They are used to perform comprehensive calculations of all relevant reaction channels and compare them with experimental data. The final output is an evaluated nuclear data file (e.g., in ENDF-6 format) that provides the best estimate of the cross-sections for Sm-149 across a wide energy range, which is then used in the reactor simulation codes mentioned previously. wikipedia.org

Applications of Samarium 149 in Fundamental Nuclear Research

Utility in Polarizing Thermal Neutron Beams

One of the specialized applications of Samarium-149 in nuclear physics is its use in the polarization of thermal neutron beams. buyisotope.combuyisotope.com Polarized neutron beams, in which the spins of the neutrons are aligned in a specific direction, are crucial for investigating the structure and magnetic properties of materials, as well as for fundamental studies in nuclear physics.

The utility of ¹⁴⁹Sm in this context stems from its large spin-dependent neutron absorption cross-section. When a beam of unpolarized neutrons passes through a target of polarized ¹⁴⁹Sm nuclei, one spin state of the neutrons is preferentially absorbed over the other. This differential absorption results in a transmitted neutron beam that is highly polarized.

In a notable experiment, the polarization of ¹⁴⁹Sm nuclei in a paramagnetic salt (samarium ethyl sulfate) was achieved at very low temperatures. aps.org The significant hyperfine structure coupling in this material allows for nuclear polarization in a strong magnetic field. aps.org By measuring the polarization of the neutrons transmitted through the polarized ¹⁴⁹Sm sample, researchers were not only able to confirm the polarization of the nuclei but also to deduce properties of the resonance level in ¹⁴⁹Sm. aps.org This technique demonstrates the practical application of ¹⁴⁹Sm as a neutron spin filter, a critical component in various neutron scattering and nuclear physics experiments. buyisotope.combuyisotope.comaps.org

Contributions to Astrophysical Nucleosynthesis Research

The abundances of elements and their isotopes in the cosmos are the cumulative result of various nucleosynthesis processes occurring in stars and stellar explosions. Samarium isotopes, including ¹⁴⁹Sm, serve as important probes for understanding these processes.

The majority of elements heavier than iron are synthesized through two primary neutron-capture processes: the slow (s-process) and the rapid (r-process). The s-process occurs in environments with relatively low neutron densities, such as Asymptotic Giant Branch (AGB) stars, while the r-process takes place in explosive, neutron-rich environments like supernovae or neutron star mergers. usra.edupnas.orgcaltech.edu

Samarium's seven stable or very long-lived isotopes are produced by different combinations of these processes, making the element an excellent diagnostic tool. usra.eduaanda.orgaanda.org Specifically, ¹⁴⁹Sm is produced by both the r-process and the s-process. usra.eduaanda.org By analyzing the isotopic composition of samarium in stellar spectra and meteoritic materials, astrophysicists can untangle the relative contributions of the r- and s-processes to the elemental abundances observed. aanda.orgaanda.org

For example, studying the spectral lines of Samarium II (Sm II) in metal-poor stars reveals that the center-of-gravity of the spectral lines is shifted depending on the r- or s-process content. aanda.orgaanda.org This is because the heavier samarium isotopes are predominantly r-process products, while lighter ones have significant s-process contributions. aanda.org Analysis of the isotopic ratios in presolar grains and calcium-aluminum-rich inclusions (CAIs) in meteorites has also shown deficits in ¹⁴⁹Sm relative to terrestrial values, providing evidence for the injection of supernova material into the early solar nebula and helping to constrain models of galactic chemical evolution. pnas.org

Table 1: Nucleosynthetic Origins of Samarium Isotopes

Isotope	Primary Nucleosynthesis Process(es)
¹⁴⁴Sm	p-process
¹⁴⁷Sm	r-process & s-process
¹⁴⁸Sm	s-process
¹⁴⁹Sm	r-process & s-process
¹⁵⁰Sm	s-process
¹⁵²Sm	r-process & s-process
¹⁵⁴Sm	r-process

This table is based on information from multiple astrophysical studies. usra.eduaanda.org

A small fraction of proton-rich, heavy isotopes, known as p-nuclei, cannot be formed by either the s- or r-process. usra.edu Their formation is generally attributed to photodisintegration reactions (the γ-process) in supernovae, where intense gamma-ray fluxes knock neutrons or alpha particles out of pre-existing s- and r-process seed nuclei. usra.eduresearchgate.net

While ¹⁴⁹Sm is not a p-nucleus itself, studies involving the full suite of samarium isotopes are crucial for understanding p-nuclei formation. The isotope ¹⁴⁴Sm is a "p-only" nucleus, meaning it is shielded from the s- and r-processes and can only be made by the p-process. usra.edu Theoretical models of the p-process predict the production of various isotopes through reactions like (γ,n), (γ,p), and (γ,α) on heavier seed nuclei. researchgate.net By comparing the predicted abundances of p-nuclei like ¹⁴⁴Sm with observational data from meteorites, scientists can test and refine their models. The abundances of the other samarium isotopes, including ¹⁴⁹Sm, which serve as seed nuclei for these photodisintegration reactions, provide essential constraints for these models. usra.eduresearchgate.net Therefore, the precise measurement of all samarium isotopic abundances in solar system materials is vital for validating theories of p-nuclei synthesis.

Elucidating s-process and r-process Contributions to Elemental Abundances

Neutron Irradiation Dosimetry in Extraterrestrial and Geological Samples

The exceptionally high thermal neutron capture cross-section of ¹⁴⁹Sm (approximately 41,000 barns) makes it an extremely sensitive monitor of neutron fluence. wikipedia.orgnuclear-power.com When a material containing samarium is exposed to neutrons, the isotopic ratio of ¹⁴⁹Sm to other samarium isotopes changes measurably. This principle is applied in the study of extraterrestrial and geological samples to determine their neutron exposure history.

Surfaces of airless bodies in the solar system, such as the Moon, are constantly bombarded by cosmic rays, which produce secondary neutrons. researchgate.net These neutrons are slowed down to thermal energies within the lunar regolith. researchgate.net Analysis of lunar samples returned by the Apollo missions has shown significant depletions in the ¹⁴⁹Sm/¹⁵⁴Sm ratio and corresponding enrichments in the ¹⁵⁰Sm/¹⁵⁴Sm ratio. nasa.gov This is a direct result of the ¹⁴⁹Sm(n,γ)¹⁵⁰Sm reaction.

By measuring these isotopic shifts with high precision, scientists can calculate the total thermal neutron fluence the sample has been exposed to over its cosmic-ray exposure age. researchgate.netnasa.gov This technique has been used on lunar soils and rocks to reconstruct the neutron energy spectrum at the lunar surface. nasa.gov The method has the potential to be deployed for the study of other geological and meteorite samples that have experienced neutron irradiation, providing insights into their history and the environments they have traversed. researchgate.netresearchgate.net

Table 2: this compound Neutron Capture Reaction

Reaction	Description	Significance
¹⁴⁹Sm + n → ¹⁵⁰Sm + γ	This compound captures a neutron to become stable Samarium-150, emitting a gamma ray.	This reaction depletes ¹⁴⁹Sm and produces ¹⁵⁰Sm, allowing for the calculation of neutron fluence based on the change in their isotopic ratio.

Data derived from fundamental nuclear reaction principles. nasa.gov

Table 3: Mentioned Compounds and PubChem CIDs

Compound Name	PubChem CID
Samarium	23932
Samarium(II) iodide	6451630
Samarium oxide	14243
Neodymium	23936
Promethium	23939
Boron	5462295
Cadmium	23939
Uranium-235	5489304
Europium	23927
Gadolinium	23929
Iron	23925
Calcium fluoride	5743
Water	962

Q & A

Q. Experimental Validation :

• Conduct flux-variation experiments in test reactors.
• Measure Sm-149 concentration at steady-state under different power levels (e.g., 10¹³–10¹⁵ n·cm⁻²·s⁻¹).
• Compare results to theoretical $N_{Sm(eq)}$ values .

Basic: How does Sm-149 poisoning compare to Xenon-135 in reactor operation?

Property	Sm-149	Xenon-135
Production	Decay chain (Nd→Pm→Sm)	Direct fission + Iodine-135 decay
Removal	Neutron absorption	Neutron absorption + decay (λXe)
Equilibrium Time	~20 days (stable isotope)	~40 hours (transient-dependent)
Flux Sensitivity	Independent	Highly dependent

Sm-149’s stability leads to cumulative poisoning, while Xe-135 exhibits rapid transients post-power changes .

Advanced: How to model Sm-149 transient behavior after reactor shutdown?

Post-shutdown (ϕ → 0), Sm-149 continues accumulating from Pm-149 decay since it cannot be removed by absorption. The buildup follows:
$N_{Sm}(t) = N_{Pm}(0) \left(1 - e^{-\lambda_{Pm} t}\right)$

Q. Methodological Steps :

Pre-shutdown: Measure $N_{Pm}$ and $N_{Sm}$ at equilibrium.

Post-shutdown: Sample Sm-149 concentration at intervals (e.g., 0–500 hours).

Validate against ODE solvers (e.g., MATLAB’s ode15s) incorporating Pm-149 decay .

Data Contradiction Alert : IBM models predicted a 22-day half-build-up, but H Pile data suggested \sim15 days. Resolve by re-examining flux history assumptions or Pm-149 yield uncertainties .

Basic: What experimental techniques quantify Sm-149 in fuel samples?

Neutron Activation Analysis (NAA) : Irradiate samples to measure Sm-149 via characteristic gamma emissions.

Mass Spectrometry : Isotope dilution with Sm-150 or Sm-152 as tracers.

Post-Irradiation Examination (PIE) : Dissolve fuel and use chromatographic separation .

Critical Step : Account for interference from Eu-155 (produced via Sm-149(n,γ)) using energy-discriminating detectors .

Advanced: How to address discrepancies in Sm-149 cross-section data?

Reported σa^Sm values vary between 40,000–42,000 barns. To resolve:

Benchmark Experiments : Use calibrated fission chambers in thermal reactors (e.g., TRIGA).

Monte Carlo Sensitivity Analysis : Vary σa^Sm in MCNP or SERPENT models and compare to measured reactivity coefficients.

Collaborative Databases : Cross-validate with IAEA’s EXFOR or ENDF/B-VIII.0 .

Basic: What role does Sm-149 play in long-term reactor operation?

Sm-149 accumulates linearly with burnup, reducing core reactivity by \sim1.5% over 20 days. This necessitates:

• Increased initial fuel enrichment.
• Burnable poison adjustments (e.g., Gd-157) to offset negative reactivity .

Advanced: How to integrate Sm-149 dynamics into multi-physics reactor codes?

Coupled Depletion-Transport Codes : Use ORIGEN for depletion and DYN3D for spatial flux.

Time-Step Sensitivity : Ensure <1-hour intervals during power transients.

Validation : Compare to experimental datasets (e.g., OECD/NEA’s SFCOMPO-2.0) .

Code Example (THATCH) :
$\frac{dPm}{dt} = \gamma_{Nd} \Sigma_f \phi - \lambda_{Pm} Pm$

$\frac{dSm}{dt} = \lambda_{Pm} Pm - \sigma_a^{Sm} \phi Sm$

Include temperature feedback via Doppler broadening .

Basic: How does Sm-149 affect reactor restart after shutdown?

Post-shutdown Sm-149 buildup introduces additional negative reactivity (\sim0.5% Δk/k), requiring:

• Higher startup neutron source strength.
• Boron dilution or control rod adjustments to compensate .

Advanced: What are the challenges in simulating Sm-149 in molten salt reactors (MSRs)?

In MSRs, Sm-149 is continuously removed via online reprocessing. Challenges include:

• Modeling delayed precursor transport in fuel salt.
• Coupling neutronics with computational fluid dynamics (CFD) for spatial distribution.
• Validating against MSRE historical data .